Cas no 1805623-28-2 (5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde)
5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde
-
- Inchi: 1S/C8H6BrF2NO2/c9-1-4-2-12-6(8(10)11)7(14)5(4)3-13/h2-3,8,14H,1H2
- InChI Key: ZLZUNIVJWAOQMZ-UHFFFAOYSA-N
- SMILES: BrCC1=CN=C(C(F)F)C(=C1C=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 206
- XLogP3: 1.7
- Topological Polar Surface Area: 50.2
5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029027291-250mg |
5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde |
1805623-28-2 | 95% | 250mg |
$931.00 | 2022-04-01 | |
| Alichem | A029027291-500mg |
5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde |
1805623-28-2 | 95% | 500mg |
$1,600.75 | 2022-04-01 | |
| Alichem | A029027291-1g |
5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde |
1805623-28-2 | 95% | 1g |
$3,039.75 | 2022-04-01 |
5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde
5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde (CAS No. 1805623-28-2): A Comprehensive Overview
5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde (CAS No. 1805623-28-2) is a multifaceted compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.
The molecular structure of 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde is composed of a pyridine ring substituted with a bromomethyl group, a difluoromethyl group, and a hydroxyl group, along with an aldehyde functional group. These functional groups contribute to the compound's reactivity and versatility in chemical reactions, making it a valuable building block in synthetic chemistry.
Recent studies have highlighted the importance of 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde in the development of new drugs. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a precursor for the synthesis of potent inhibitors of specific enzymes involved in various diseases. The bromomethyl group facilitates the formation of covalent bonds with target proteins, enhancing the potency and selectivity of the resulting compounds.
In addition to its role in drug discovery, 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde has been explored for its potential as a ligand in metal-catalyzed reactions. The presence of the aldehyde and hydroxyl groups provides multiple reaction sites, enabling the compound to participate in a wide range of transformations. This versatility makes it an attractive candidate for use in catalytic processes and the synthesis of complex organic molecules.
The difluoromethyl group in 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde is particularly noteworthy due to its ability to modulate biological activity. Fluorinated compounds often exhibit enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This feature is crucial in the design of drugs with optimized therapeutic profiles.
Furthermore, the hydroxyl group in 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde can be readily functionalized through various chemical reactions, such as esterification, etherification, and oxidation. These modifications can lead to the generation of a diverse array of derivatives with tailored properties, expanding the scope of applications for this compound.
In terms of synthetic methods, several efficient routes have been developed for the preparation of 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde. One notable approach involves the sequential introduction of functional groups onto a pyridine scaffold using selective reagents and conditions. This modular synthesis strategy allows for precise control over the final product's structure and properties.
The physical and chemical properties of 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde
In conclusion, 5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde
1805623-28-2 (5-(Bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-4-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)